Cas no 1485845-55-3 (1,5-Dioxaspiro[2.4]heptane-2-carboxylic acid, ethyl ester)

• Product Name: 1,5-Dioxaspiro[2.4]heptane-2-carboxylic acid, ethyl ester
• CAS No: 1485845-55-3
• MF: C₈H₁₂O₄
• MW: 172.178483009338
• CID: 5273479
• Update Time: 2025-06-20

1,5-Dioxaspiro[2.4]heptane-2-carboxylic acid, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,5-Dioxaspiro[2.4]heptane-2-carboxylic acid, ethyl ester
• Ethyl 1,5-dioxaspiro[2.4]heptane-2-carboxylate

• Inchi： 1S/C8H12O4/c1-2-11-7(9)6-8(12-6)3-4-10-5-8/h6H,2-5H2,1H3
• InChI Key： NIMYPHZJTBRHBA-UHFFFAOYSA-N
• SMILES： O1C2(CCOC2)C1C(OCC)=O

Additional information on 1,5-Dioxaspiro[2.4]heptane-2-carboxylic acid, ethyl ester

Professional Introduction to 1,5-Dioxaspiro[2.4]heptane-2-carboxylic acid, ethyl ester (CAS No. 1485845-55-3)

1,5-Dioxaspiro[2.4]heptane-2-carboxylic acid, ethyl ester, identified by the chemical compound code CAS No. 1485845-55-3, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the spirocyclic dioxane family, a structural motif known for its unique stereochemical properties and potential biological activities. The spirocyclic framework of this molecule contributes to its rigidity and stability, making it a valuable scaffold for designing novel therapeutic agents.

The ethyl ester derivative of 1,5-Dioxaspiro[2.4]heptane-2-carboxylic acid introduces a polar functional group that can enhance solubility and interact favorably with biological targets. This modification is particularly important in drug design, as it allows for better pharmacokinetic profiles and improved bioavailability. The presence of both oxygen atoms in the dioxane ring and the carboxylic acid ethyl ester moiety makes this compound a versatile intermediate in synthetic chemistry.

In recent years, spirocyclic compounds have been extensively studied due to their remarkable biological properties. The spirocyclic core of 1,5-Dioxaspiro[2.4]heptane-2-carboxylic acid, ethyl ester has been shown to exhibit inhibitory effects on various enzymes and receptors, making it a promising candidate for the development of new drugs targeting inflammatory diseases, neurological disorders, and cancer. The rigid structure of spirocycles prevents conformational changes that could lead to reduced binding affinity, thereby enhancing the efficacy of potential therapeutic applications.

One of the most compelling aspects of this compound is its potential in medicinal chemistry. The dioxaspiro framework provides a unique chemical environment that can be exploited for selective interactions with biological macromolecules. Researchers have leveraged this scaffold to develop molecules with improved binding affinities and reduced side effects compared to traditional small-molecule drugs. For instance, derivatives of 1,5-Dioxaspiro[2.4]heptane-2-carboxylic acid, ethyl ester have been investigated as inhibitors of cyclooxygenase (COX) enzymes, which play a crucial role in pain and inflammation pathways.

The synthesis of 1,5-Dioxaspiro[2.4]heptane-2-carboxylic acid, ethyl ester involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The spirocyclic formation typically involves cyclization reactions that create the rigid core structure. Advanced synthetic techniques such as transition metal-catalyzed reactions have been employed to achieve high yields and purity levels necessary for pharmaceutical applications. The introduction of the ethyl ester group at the carboxylic acid position is often accomplished through esterification reactions using appropriate alkoxylating agents.

Recent advancements in computational chemistry have further enhanced the understanding of 1,5-Dioxaspiro[2.4]heptane-2-carboxylic acid, ethyl ester's interactions with biological targets. Molecular modeling studies have revealed that the spirocyclic dioxane motif can adopt multiple conformations due to its flexible nature within the ring system. However, these conformations are constrained by the spirocarbon bridge, leading to a stable binding pocket for small-molecule ligands. This knowledge has guided the design of more potent derivatives with optimized pharmacological properties.

The pharmaceutical industry has shown particular interest in 1,5-Dioxaspiro[2.4]heptane-2-carboxylic acid, ethyl ester due to its potential as a lead compound for drug discovery programs. Its unique structural features make it an attractive scaffold for further modifications aimed at improving drug-like characteristics such as metabolic stability and oral bioavailability. Several research groups have reported novel analogs derived from this compound that exhibit promising activities against various disease-related targets.

In conclusion,1,5-Dioxaspiro[2.4]heptane-2-carboxylic acid, ethyl ester (CAS No. 1485845-55-3) represents a significant advancement in medicinal chemistry and drug development. Its rigid spirocyclic structure combined with functional groups that enhance solubility and binding affinity makes it a valuable candidate for future therapeutic applications. As research continues to uncover new biological activities and synthetic methodologies for this compound,1,5-Dioxaspiro[2.4]heptane-2-carboxylic acid, ethyl ester will undoubtedly play a pivotal role in shaping the next generation of pharmaceutical innovations.